Cas no 169030-20-0 (Benzaldehyde,4-(1-propenyl)-, (Z)- (9CI))

• Product Name: Benzaldehyde,4-(1-propenyl)-, (Z)- (9CI)
• CAS No: 169030-20-0
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 111104
• Update Time: 2024-01-24

Benzaldehyde,4-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(1-propenyl)-, (Z)- (9CI)
• Benzaldehyde, 4-(1-propenyl)-, (Z)- (9CI)

• Inchi： 1S/C10H10O/c1-2-3-9-4-6-10(8-11)7-5-9/h2-8H,1H3/b3-2-
• InChI Key： KWWVKYPHFGKMCB-IHWYPQMZSA-N
• SMILES： C(=O)C1=CC=C(/C=C\C)C=C1

Computed Properties

• Exact Mass: 146.073
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 260.1±19.0 °C(Predicted)